molecular formula C16H17FN4O B6170155 N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers CAS No. 2470438-29-8

N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers

Cat. No. B6170155
CAS RN: 2470438-29-8
M. Wt: 300.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers is a useful research compound. Its molecular formula is C16H17FN4O and its molecular weight is 300.3. The purity is usually 95.
BenchChem offers high-quality N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers involves the reaction of a spirocyclic amine with a fluoroquinoxaline carboxylic acid derivative.", "Starting Materials": [ "3-aminospiro[3.3]heptane", "7-fluoroquinoxaline-5-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-dimethylformamide (DMF)", "Diethyl ether", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium chloride (NaCl)" ], "Reaction": [ "Step 1: Synthesis of 7-fluoroquinoxaline-5-carboxylic acid derivative", "7-fluoroquinoxaline-5-carboxylic acid is reacted with DCC and DMAP in DMF to form the corresponding active ester intermediate.", "Step 2: Synthesis of spirocyclic amine", "3-aminospiro[3.3]heptane is synthesized by the reaction of cyclohexanone with ammonia in the presence of sodium hydroxide and hydrochloric acid.", "Step 3: Coupling reaction", "The active ester intermediate from step 1 is added to the spirocyclic amine from step 2 in DMF and the mixture is stirred at room temperature for several hours.", "Step 4: Workup", "The reaction mixture is quenched with water and extracted with diethyl ether.", "Step 5: Purification", "The crude product is purified by column chromatography using a silica gel column and eluting with a mixture of ethyl acetate and hexanes.", "Step 6: Diastereomer separation", "The resulting product is a mixture of diastereomers, which can be separated by recrystallization from a mixture of ethyl acetate and hexanes." ] }

CAS RN

2470438-29-8

Product Name

N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers

Molecular Formula

C16H17FN4O

Molecular Weight

300.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.